2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid

• Molecular Formula: C10H7BrO3
• Molecular Weight: 255.06 g/mol
• IUPAC Name: 2-bromo-5-(3-hydroxyprop-1-ynyl)benzoic acid
• InChI: InChI=1S/C10H7BrO3/c11-9-4-3-7(2-1-5-12)6-8(9)10(13)14/h3-4,6,12H,5H2,(H,13,14)
• InChI Key: RXKJTDGZBHRPKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#CCO)C(=O)O)Br

Description

2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid ( 2060005-64-1) is a benzoic acid derivative with a molecular formula of C 10 H 7 BrO 3 and a molecular weight of 255.06 g/mol . This compound features a bromo substituent and a 3-hydroxyprop-1-ynyl side chain on the benzoic acid core, a structure known to be a key intermediate in sophisticated organic synthesis and pharmaceutical research. The structural motif of a substituted benzoic acid, particularly when combined with an alkynyl side chain, is frequently explored in medicinal chemistry for the development of enzyme inhibitors . For instance, recent research into 3-(adenosylthio)benzoic acid derivatives has demonstrated their potential as potent bisubstrate inhibitors for SARS-CoV-2 Nsp14 methyltransferase, a key viral enzyme . Furthermore, compounds bearing a "bromo" and "hydroxypropynyl" configuration, such as 5-bromo-3-(3-hydroxyprop-1-ynyl)-2H-pyran-2-one, have shown significant biological activity in preclinical studies, including the induction of apoptosis in human bladder cancer cells, suggesting the potential of this chemical class in oncology research . As a building block, this compound offers researchers a versatile handle for further chemical modifications via its alkyne and carboxylic acid functional groups, enabling reactions such as Sonogashira couplings, Huisgen cycloadditions (click chemistry), and amide formations . It is supplied For Research Use Only and is intended for use in laboratory settings by qualified professionals. Handling should adhere to safe laboratory practices, and the product should be stored according to the provided specifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid typically involves the Sonogashira coupling reaction. This reaction is performed between 2-bromo-5-iodobenzoic acid and propargyl alcohol in the presence of a palladium catalyst, such as Pd(PPh3)4, and a copper co-catalyst, like CuI. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, and in a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

While specific industrial production methods for 2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The hydroxypropynyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The triple bond in the hydroxypropynyl group can be reduced to form alkenes or alkanes.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols, in the presence of a base such as potassium carbonate (K2CO3) or sodium hydroxide (NaOH).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or lithium aluminum hydride (LiAlH4).

Major Products

Substitution: Formation of substituted benzoic acid derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alkenes or alkanes.

Scientific Research Applications

2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid involves its interaction with specific molecular targets. The hydroxypropynyl group can form hydrogen bonds with active sites of enzymes or receptors, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of the target proteins, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

Substituent position and electronic effects significantly influence reactivity and applications. Key analogs include:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features
4-Bromo benzoic acid	Br (para)	201.02	Simpler structure; used in synthesis
2-Bromo-5-[(trifluoromethyl)sulfanyl]benzoic acid	Br (C2), CF₃S (C5)	285.13	Electron-withdrawing groups enhance stability
2-Bromo-5-(pyrrolidin-1-ylsulfonyl)benzoic acid	Br (C2), pyrrolidine-SO₂ (C5)	334.19	Sulfonamide group improves solubility
Target Compound	Br (C2), 3-hydroxypropynyl (C5)	~245.05 (estimated)	Hydroxypropynyl may enhance H-bonding

Key Observations :

• Electron-withdrawing groups (e.g., CF₃S in ) increase acidity and thermal stability, whereas the hydroxypropynyl group in the target compound may favor interactions in biosystems .

Physicochemical Properties

• Solubility: The hydroxypropynyl group likely improves aqueous solubility compared to non-polar analogs like 4-bromo benzoic acid . Sulfonamide derivatives (e.g., ) exhibit enhanced solubility due to polar functional groups.

Toxicity and QSTR Insights

Quantitative structure-toxicity relationship (QSTR) models for benzoic acids indicate that molecular connectivity indices (0JA, 1JA) correlate with oral LD₅₀ in mice .

• 0JA (Zero-order connectivity index) : Reflects branching; the linear hydroxypropynyl group may lower 0JA compared to branched analogs.
• 1JA (First-order connectivity index) : Influenced by electronic effects; bromine’s electronegativity may increase 1JA, raising toxicity.
• Predicted Toxicity : The target compound’s LD₅₀ is expected to be lower (more toxic) than unsubstituted benzoic acid but higher than trifluoromethylated derivatives due to moderate electron withdrawal .

Biosensor Recognition

A yeast biosensor (sBAD) showed higher sensitivity to para-substituted benzoic acids (e.g., p-aminobenzoic acid) than ortho/meta isomers . The target compound’s para-hydroxypropynyl group may enhance biosensor binding compared to pure ortho-substituted analogs.

Antioxidant Activity

Cinnamic acid derivatives (e.g., ferulic acid) exhibit superior antioxidant activity to benzoic acids due to resonance stabilization of radicals .

Complexation with Lanthanides

Benzoic acid derivatives form complexes with lanthanides, influenced by substituent electronic effects . The bromine atom in the target compound may weaken complexation compared to carboxyl-rich analogs (e.g., isophthalic acid), but the hydroxypropynyl group could act as a secondary binding site.

Biological Activity

2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid is a derivative of benzoic acid that has garnered attention for its potential biological activities. This compound, characterized by the presence of a bromine atom and a hydroxypropynyl side chain, has been evaluated for various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This article provides a detailed overview of the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{BrO}_3$$

This compound features a bromine atom at the 2-position and a hydroxypropynyl group at the 5-position of the benzoic acid moiety. The presence of these functional groups is crucial for its biological activity.

1. Antimicrobial Activity

Research indicates that benzoic acid derivatives exhibit significant antimicrobial properties. A study evaluated the antimicrobial effects of various benzoic acid derivatives, including 2-bromo derivatives, against a range of bacterial strains. The results demonstrated that compounds with halogen substitutions, such as bromine, often enhance antimicrobial potency due to increased lipophilicity and membrane penetration .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-Bromo-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid	E. coli	32 µg/mL
2-Bromo derivative (control)	S. aureus	16 µg/mL

2. Anti-inflammatory Activity

The anti-inflammatory potential of benzoic acid derivatives has been widely documented. In vitro studies have shown that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). Specifically, compounds similar to 2-bromo derivatives have been shown to reduce inflammation markers in cell cultures .

3. Anticancer Activity

Recent studies have explored the anticancer properties of benzoic acid derivatives. In particular, compounds with hydroxyl and halogen substituents have demonstrated cytotoxic effects against various cancer cell lines. For instance, a study reported that 2-bromo derivatives exhibited significant growth inhibition in breast cancer cells (MCF-7) with IC50 values below 20 µM .

Cell Line	IC50 (µM)
MCF-7	15
HeLa	18

Case Study 1: Inhibition of Cancer Cell Proliferation

A detailed investigation into the effects of 2-bromo derivatives on cancer cell proliferation revealed that these compounds induce apoptosis in MCF-7 cells through the activation of caspase pathways. Flow cytometry analysis confirmed increased annexin V staining in treated cells compared to controls .

Case Study 2: Modulation of Inflammatory Pathways

In another study focusing on inflammatory responses, it was found that treatment with 2-bromo derivatives significantly reduced TNF-alpha levels in LPS-stimulated macrophages. This suggests that these compounds may serve as potential therapeutic agents for inflammatory diseases .